Cas no 21205-13-0 (1-Propanone, 3-[(1,1-dimethylethyl)thio]-1,3-diphenyl-)

• Product name: 1-Propanone, 3-[(1,1-dimethylethyl)thio]-1,3-diphenyl-
• CAS No: 21205-13-0
• MF: C₁₉H₂₂OS
• MW: 298.442384243011
• CID: 1399050
• PubChem ID: 71358334

1-Propanone, 3-[(1,1-dimethylethyl)thio]-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-[(1,1-dimethylethyl)thio]-1,3-diphenyl-
• 3-tert-butylsulfanyl-1,3-diphenylpropan-1-one
• 3-(tert-Butylsulfanyl)-1,3-diphenylpropan-1-one
• DTXSID70782346
• 21205-13-0

• Inchi： InChI=1S/C19H22OS/c1-19(2,3)21-18(16-12-8-5-9-13-16)14-17(20)15-10-6-4-7-11-15/h4-13,18H,14H2,1-3H3
• InChI Key： NFDPNXBQUMXVSK-UHFFFAOYSA-N
• SMILES： CC(C)(C)SC(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 298.13926
• Monoisotopic Mass: 298.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 17.07